Cas no 116885-98-4 (1-Piperidinebutanoicacid, ethyl ester)

• Product Name: 1-Piperidinebutanoicacid, ethyl ester
• CAS No: 116885-98-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 132648
• PubChem ID: 14044356
• Update Time: 2025-04-19

1-Piperidinebutanoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanoicacid, ethyl ester
• 4-Piperidin-1-yl-butyric acid ethyl ester
• ethyl 4-piperidin-1-ylbutanoate
• 4-piperidin-1-ylbutyric acid ethyl ester
• 1-Piperidinebutanoic acid, ethyl ester
• ETHYL 4-(PIPERIDIN-1-YL)BUTANOATE
• DTXSID40554936
• MB07141
• APFAWTXPJCYORE-UHFFFAOYSA-N
• AKOS006242113
• SCHEMBL856060
• ethyl 4-piperidinobutyrate
• 116885-98-4

• Inchi： 1S/C11H21NO2/c1-2-14-11(13)7-6-10-12-8-4-3-5-9-12/h2-10H2,1H3
• InChI Key： APFAWTXPJCYORE-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1CCCCC1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54